Cas no 764-09-0 (2,2,2-Trichloroethyl Chlorosulfate)

• Product name: 2,2,2-Trichloroethyl Chlorosulfate
• CAS No: 764-09-0
• MF: C₂H₂Cl₄O₃S
• MW: 247.912476062775
• MDL: MFCD19200066
• CID: 537849

2,2,2-Trichloroethyl Chlorosulfate Chemical and Physical Properties

Names and Identifiers

• Chlorosulfuric acid, 2,2,2-trichloroethyl ester
• 2,2,2-Trichloroethyl Chlorosulfate
• 2,2,2-Trichloroethyl sulfurochloridate
• 1,1,1-trichloro-2-chlorosulfonyloxyethane
• 2,2,2-Trichloroethyl
• 2,2,2-trichloroethyl chloranesulfonate
• 2,2,2,2',4'-PENTAFLUOROACETOPHENONE
• 2,2,2-Trichloroethanol Chlorosulfate
• 2,2,2-trichloroethoxy sulfurylchloride
• 2,2,2-trichloroethoxysulfonyl chloride
• 2,2,2-Trichloroethylsulfonylchloride
• 3,3,3-Trichloroethyl Chlorosulfate
• trichloroethyl chlorosulfate

• MDL： MFCD19200066
• Inchi： InChI=1S/C2H2Cl4O3S/c3-2(4,5)1-9-10(6,7)8/h1H2
• InChI Key： MFQWRQASGSRKAJ-UHFFFAOYSA-N
• SMILES： C(C(Cl)(Cl)Cl)OS(=O)(=O)Cl

Computed Properties

• Exact Mass: 245.84800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 32?C/0.4mmHg
• PSA: 51.75000
• LogP: 2.93760

Additional information on 2,2,2-Trichloroethyl Chlorosulfate

2,2,2-Trichloroethyl Chlorosulfate (CAS No. 764-09-0): Properties, Applications, and Market Insights

2,2,2-Trichloroethyl Chlorosulfate (CAS No. 764-09-0) is a specialized chemical compound with unique properties that make it valuable in various industrial and research applications. This article delves into its chemical characteristics, uses, and the latest market trends, while addressing common questions and concerns from professionals and researchers.

The compound, also known as TCECS, belongs to the class of organosulfates. Its molecular formula is C₂H₂Cl₄O₃S, and it features a chlorosulfate group attached to a trichloroethyl moiety. This structure imparts specific reactivity, making it useful in synthetic chemistry and material science. Researchers often explore its role in organic synthesis and intermediate production.

One of the key applications of 2,2,2-Trichloroethyl Chlorosulfate is in the preparation of advanced pharmaceutical intermediates. Its ability to act as a protecting group or a reagent in selective reactions has garnered attention in drug development. Additionally, it finds use in the synthesis of specialty polymers and agrochemicals, where its unique properties enhance product performance.

Recent trends in green chemistry have sparked interest in safer and more sustainable alternatives to traditional reagents. While TCECS is effective, researchers are investigating its environmental impact and exploring ways to minimize waste in its applications. This aligns with the growing demand for eco-friendly chemical processes and circular economy principles.

The market for 2,2,2-Trichloroethyl Chlorosulfate is influenced by advancements in life sciences and material innovation. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to academic and industrial clients. Pricing and availability can vary based on regional regulations and supply chain dynamics.

Safety and handling of 2,2,2-Trichloroethyl Chlorosulfate require adherence to standard laboratory protocols. Proper storage conditions, such as cool and dry environments, are essential to maintain its stability. Users should consult Safety Data Sheets (SDS) and follow guidelines to ensure safe handling and disposal.

In conclusion, 2,2,2-Trichloroethyl Chlorosulfate (CAS No. 764-09-0) remains a versatile compound with significant applications in research and industry. Its role in organic synthesis and specialty chemicals continues to evolve, driven by innovation and sustainability trends. Professionals seeking high-purity grades or technical specifications can connect with reputable suppliers for tailored solutions.